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Compound of Interest

Compound Name: Versetamide

Cat. No.: B162505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Versetamide is a complex organic molecule primarily recognized for its role as a chelating

agent. Its most notable application is as the ligand in the gadolinium-based MRI contrast agent,

Gadofosveset trisodium. This guide provides a comprehensive overview of the chemical

structure and known properties of Versetamide, intended to support research and

development activities in medicinal chemistry, diagnostic imaging, and related fields.

Chemical Structure and Identification
Versetamide is a polyaminocarboxylic acid derivative with a linear backbone containing

multiple nitrogen and oxygen atoms that act as Lewis bases, making it an effective chelator for

metal ions.

IUPAC Name: 2-[bis[2-[carboxymethyl-[2-(2-methoxyethylamino)-2-

oxoethyl]amino]ethyl]amino]acetic acid[1]

Chemical Formula: C20H37N5O10[1]

CAS Number: 129009-83-2[1]

Canonical SMILES:

COCCNC(=O)CN(CCN(CCN(CC(=O)NCCOC)CC(=O)O)CC(=O)O)CC(=O)O[1]
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InChI: InChI=1S/C20H37N5O10/c1-34-9-3-21-16(26)11-24(14-19(30)31)7-5-23(13-18(28)29)6-

8-25(15-20(32)33)12-17(27)22-4-10-35-2/h3-15H2,1-2H3,(H,21,26)(H,22,27)(H,28,29)

(H,30,31)(H,32,33)[1]

InChIKey: AXFGWXLCWCNPHP-UHFFFAOYSA-N[1]

Physicochemical Properties
The physicochemical properties of Versetamide are crucial for its function as a chelating agent

and for the pharmacokinetic profile of its metal complexes. The available data, largely from

computational models, are summarized below.

Property Value Source

Molecular Weight 507.5 g/mol [1]

XLogP3 -9.3 [1]

Hydrogen Bond Donor Count 5 PubChem

Hydrogen Bond Acceptor

Count
13 PubChem

Rotatable Bond Count 22 PubChem

Exact Mass 507.25404239 g/mol [1]

Monoisotopic Mass 507.25404239 g/mol [1]

Topological Polar Surface Area 198 Å² [1]

Note: Most of the available data on the physicochemical properties of Versetamide are

computed and may not reflect experimentally determined values.

Mechanism of Action and Biological Activity
The primary function of Versetamide is to act as a multidentate ligand that can form stable

complexes with metal ions. Its biological activity is therefore intrinsically linked to the properties

of the resulting metallo-complex.
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Chelation of Metal Ions
Versetamide's structure, with its multiple carboxylate and amine groups, allows it to wrap

around a central metal ion, forming a stable chelate. This sequestration of the metal ion can

prevent its undesired interactions with biological systems.
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Versetamide chelating a central metal ion.

Role in Gadofosveset Trisodium
In the context of the MRI contrast agent Gadofosveset trisodium, Versetamide chelates the

paramagnetic gadolinium(III) ion. The resulting complex has a high affinity for human serum

albumin. This reversible binding to albumin increases the rotational correlation time of the

gadolinium complex, which in turn enhances its T1 relaxivity, leading to a stronger signal in

magnetic resonance angiography. This interaction also prolongs the vascular residence time of

the contrast agent.
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Mechanism of action of Gadofosveset trisodium.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Versetamide are not readily

available in the public domain. The following sections provide generalized methodologies

based on standard organic chemistry techniques and procedures for similar chelating agents.

Synthesis of Versetamide (Hypothetical)
The synthesis of a polyaminocarboxylic acid like Versetamide would likely involve a multi-step

process. A plausible synthetic route could involve the sequential alkylation of a polyamine

backbone with protected haloacetic acid derivatives, followed by deprotection.

Materials:
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A suitable polyamine starting material (e.g., diethylenetriamine)

A protected haloacetic acid (e.g., tert-butyl bromoacetate)

A non-nucleophilic base (e.g., diisopropylethylamine)

Anhydrous aprotic solvent (e.g., acetonitrile or DMF)

Acid for deprotection (e.g., trifluoroacetic acid)

Reagents for amide bond formation (e.g., a coupling agent like HATU and 2-

methoxyethylamine)

Procedure:

Alkylation: The starting polyamine is reacted with a molar excess of the protected haloacetic

acid in the presence of a non-nucleophilic base in an anhydrous aprotic solvent. The reaction

is typically stirred at room temperature or slightly elevated temperatures until completion,

monitored by techniques like TLC or LC-MS.

Purification of Intermediate: The protected Versetamide precursor is purified from the

reaction mixture using column chromatography.

Amide Coupling: A portion of the ester groups on the protected intermediate would be

hydrolyzed and then coupled with 2-methoxyethylamine using a standard peptide coupling

reagent.

Deprotection: The protecting groups (e.g., tert-butyl) are removed by treatment with a strong

acid like trifluoroacetic acid in a suitable solvent such as dichloromethane.

Final Purification: The final Versetamide product is purified by recrystallization or preparative

HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Versetamide: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162505#versetamide-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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